Cas no 110945-69-2 (Ergost-24(28)-en-3-ol,7,8:15,18:18,20-triepoxy-, (3b,5a,7b,15b,18S)-)

• Product Name: Ergost-24(28)-en-3-ol,7,8:15,18:18,20-triepoxy-, (3b,5a,7b,15b,18S)-
• CAS No: 110945-69-2
• MF: C₂₈H₄₂O₄
• MW: 442.630689144135
• CID: 146393
• PubChem ID: 5748395
• Update Time: 2025-04-19

Ergost-24(28)-en-3-ol,7,8:15,18:18,20-triepoxy-, (3b,5a,7b,15b,18S)- Chemical and Physical Properties

Names and Identifiers

• Ergost-24(28)-en-3-ol,7,8:15,18:18,20-triepoxy-, (3b,5a,7b,15b,18S)-
• Paxisterol
• (1S,3S,3aS,5R,5aS,5bS,6aS,7aR,9S,11aS,11bR)-3,11a-dimethyl-3-(4-methyl-3-methylidenepentyl)tetradecahydro-3H,6aH-1,5-epoxyoxireno[2',3']naphtho[2',1':4,5]indeno[1,7a-c]furan-9-ol
• (3beta,5alpha,7beta,15beta,18S)-7,8:15,18:18,20-Triepoxyergost-24(28)-en-3-ol
• 7,8:15,18:18,20-Triepoxyergost-24(28)-en-3-ol (3beta,5alpha,7beta,15beta,18S)-
• Ergost-24(28)-en-3-ol, 7,8:15,18:18,20-triepoxy-, (3beta,5alpha,7beta,15beta,18S)-
• DTXSID80911908
• (1S,5R,6S,9S,11R,13S,15S,16S,17S,19S,21S)-6,21-dimethyl-21-(4-methyl-3-methylidenepentyl)-14,18,20-trioxaheptacyclo[15.4.1.02,16.02,19.05,15.06,11.013,15]docosan-9-ol
• 110945-69-2
• 3,11a-Dimethyl-3-(4-methyl-3-methylidenepentyl)tetradecahydro-1H,3H,6aH-1,5-epoxyoxireno[2',3']naphtho[2',1':4,5]indeno[1,7a-c]furan-9-ol
• UCY 1003

• Inchi： 1S/C28H42O4/c1-15(2)16(3)6-10-26(5)21-14-19-23-27(21,24(30-19)32-26)11-8-20-25(4)9-7-18(29)12-17(25)13-22-28(20,23)31-22/h15,17-24,29H,3,6-14H2,1-2,4-5H3/t17-,18+,19+,20-,21-,22+,23-,24+,25+,26+,27?,28-/m1/s1
• InChI Key： WUKYEOQJBJKFPH-FWHSHOASSA-N
• SMILES： O1[C@H]2C[C@H]3C[C@H](CC[C@]3(C)[C@H]3CCC45[C@@H]6O[C@@](C)(CCC(=C)C(C)C)[C@H]4C[C@@H]([C@H]5[C@@]132)O6)O

Computed Properties

• Exact Mass: 442.30831
• Monoisotopic Mass: 442.30831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 5.2

Experimental Properties

• Density: 1.18
• Boiling Point: 547°Cat760mmHg
• Flash Point: 284.6°C
• Refractive Index: 1.576

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids